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Compound of Interest

Compound Name: Propargyl-PEG4-Ms
Cat. No.: B13727761
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Propargyl-PEG4-Ms is a valuable crosslinking reagent utilized in bioconjugation, drug delivery,
and the development of innovative therapeutic modalities like PROTACSs.[1] Its unique
structure, featuring a terminal alkyne group for click chemistry applications and a reactive
mesylate group, necessitates a thorough understanding of its safety and handling precautions
to ensure the well-being of laboratory personnel and the integrity of experimental outcomes.[2]
[3][4] This technical guide provides a comprehensive overview of the available safety data,
handling procedures, and disposal considerations for Propargyl-PEG4-Ms and related
propargyl-containing compounds.

Compound Profile and Physicochemical Properties

Propargyl-PEG4-Ms is characterized by the following properties:
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Property Value Source
Molecular Formula C10H1806S [31[5][6]
Molecular Weight 266.31 g/mol [5]1[6]
CAS Number 173205-72-6 [3][6]

Not explicitly stated, but

Appearance related compounds are liquid
or powder.
Purity >98% [3][6]

- The PEG linker enhances
Solubility o ] [21[31[4]
solubility in aqueous solutions.

Hazard Identification and Classification

While a specific, comprehensive Material Safety Data Sheet (MSDS) for Propargyl-PEG4-Ms
is not readily available in the public domain, information from suppliers and data for structurally
related compounds indicate that it should be handled with care. One supplier notes a "HazMat
Fee" for shipping, suggesting it is classified as a hazardous material for transport.[6]

Safety data for analogous compounds, such as Propargyl-PEG4-Maleimide and Propargyl-
PEG4-acid, provide general hazard warnings. For instance, Propargyl-PEG4-Maleimide is
listed as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[7] Propargyl
alcohol, a parent compound, is classified as toxic if swallowed, toxic in contact with skin,
causes severe skin burns and eye damage, and is toxic if inhaled.[8] Given these precedents,
a cautious approach is warranted.

Precautionary Statements for Related Propargyl Compounds:[7]
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Statement ID Description
H302 Harmful if swallowed.
H410 Very toxic to aquatic life with long lasting effects.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP273 Avoid release to the environment.

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o

doctor/physician if you feel unwell.
P330 Rinse mouth.
P391 Collect spillage.

Dispose of contents/container to an approved
P501

waste disposal plant.

Exposure Controls and Personal Protection

To minimize exposure, it is crucial to implement robust engineering controls and utilize
appropriate personal protective equipment (PPE).

Engineering Controls:
e Work in a well-ventilated area, preferably within a chemical fume hood.[9][10]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[10]

Personal Protective Equipment (PPE):
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PPE Type Specification Rationale

Safety goggles with side-

shields conforming to EN 166 Protects eyes from splashes
(EVU) or NIOSH (US) and aerosols.
standards.[7][9]

Eye Protection

Chemical-resistant, impervious
gloves (e.g., nitrile). Gloves
Hand Protection must be inspected prior to use Prevents skin contact.
and disposed of properly after
use.[7][8][9]

Impervious clothing, such as a Protects skin from accidental

Skin and Body Protection )
lab coat.[7][9] spills.

A suitable respirator may be

necessary if ventilation is ] ]
. _ . _ Prevents inhalation of vapors,
Respiratory Protection inadequate or when handling )
mists, or dust.
powders that may form dust.[7]

[8]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount for safety.
Handling:

» Avoid contact with skin, eyes, and clothing.[7][8][9]

» Avoid inhalation of vapor, mist, or dust.[7][8][9]

» Do not eat, drink, or smoke in areas where the chemical is handled.[7][10]
e Wash hands thoroughly after handling.[7][8]

o Use non-sparking tools, especially if the compound is flammable, as is the case with
propargyl alcohol.[9][10]
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Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

o The recommended storage temperature is -20°C.[3][7][11] Some suppliers indicate storage

at -80°C when in solvent.[7][11]

o Keep away from direct sunlight and sources of ignition.[7][8]

o Store separately from incompatible materials such as acids, acid anhydrides, and acid

chlorides.[10]

First Aid and Emergency Procedures

In the event of exposure, immediate action is critical.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[7][9]

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with soap and plenty of water. Seek

medical attention.[9]

Move the exposed person to fresh air. If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.
Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

Ingestion unconscious person. Call a poison control

center or seek immediate medical attention.[7]

[8](9]

Fire-Fighting Measures:
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][9]

e Specific Hazards: The possibility of hazardous decomposition products exists, though they
are not specified for Propargyl-PEG4-Ms. For propargyl alcohol, vapors can form explosive
concentrations.[8]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[81[°]
Disposal Considerations
All waste materials should be handled as hazardous waste.
e Dispose of contents and container in accordance with local, state, and federal regulations.[7]
e Do not allow the product to enter drains or waterways.[8][9]
o Collect spillage and dispose of it in a suitable, closed container.[7][9]

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for the safe handling of Propargyl-PEG4-Ms
in a research setting.

Safe Handling Workflow for Propargyl-PEG4-Ms

Preparation Handling Cleanup & Disposal

Review SDS & SOPs Don Appropriate PPE e I sware Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Propargyl-PEG4-Ms.
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Stability and Reactivity

While specific stability and reactivity data for Propargyl-PEG4-Ms are limited, general
chemical principles and information on related compounds suggest the following:

o Reactivity: The propargyl group is reactive in click chemistry reactions, particularly copper(l)-
catalyzed azide-alkyne cycloadditions (CUAAC).[12] The mesylate group is a good leaving
group in nucleophilic substitution reactions.[2][3][4]

» Conditions to Avoid: Avoid sources of ignition, direct sunlight, and heat.[7][8][10]

¢ Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, and acid chlorides.
[10]

e Hazardous Decomposition Products: Not specified for Propargyl-PEG4-Ms. Combustion
may produce carbon oxides and sulfur oxides.

Toxicological Information

There is no specific toxicological data available for Propargyl-PEG4-Ms. However, studies on
propargyl alcohol indicate potential for toxicity. Inhalation studies in rats and mice showed that
propargyl alcohol can cause liver necrosis at high concentrations.[13] There was some
evidence of carcinogenic activity in male rats and male and female mice after long-term
inhalation exposure.[13] Propargyl alcohol was found to be mutagenic in Salmonella
typhimurium in the absence of metabolic activation.[13] Given these findings for a related
compound, it is prudent to handle Propargyl-PEG4-Ms as a potentially toxic substance.

In conclusion, while Propargyl-PEG4-Ms is a versatile tool in modern drug development and
bioconjugation, it must be handled with a high degree of caution. By adhering to the safety
precautions outlined in this guide, researchers can mitigate risks and ensure a safe laboratory
environment. It is strongly recommended to consult the supplier-specific Safety Data Sheet
upon receipt of the compound and to perform a risk assessment before commencing any new
experimental procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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